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Compound of Interest

Compound Name: 3,5-Dibromo-2-chlorobenzamide

CAS No.: 860683-15-4

Cat. No.: B1385827

Get Quote

Structural Analysis & Synthetic Logic
The synthesis of 3,5-Dibromo-2-chlorobenzamide relies on the cooperative directing effects

of the substituents on the benzene ring.

The Amide (-CONH₂): A meta-directing, deactivating group.

The Chlorine (-Cl): An ortho/para-directing, deactivating group.

In the precursor 2-chlorobenzamide, the 3- and 5-positions are electronically activated for

electrophilic aromatic substitution (EAS) because they are ortho/para to the Chlorine and meta

to the Amide. This cooperative effect allows for a high-yield, regioselective bromination.

Experimental Workflow: Regioselective Bromination
The following protocol describes the bromination of 2-chlorobenzamide to yield the target

compound.
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Precursor:
2-Chlorobenzamide

Reagents:
Br2 (2.2 eq), FeBr3 (cat.)

Solvent: H2O/AcOH

Reaction:
50-60°C, 4-6 Hours
(EAS Mechanism)

Quench:
NaHSO3 (aq)

(Remove xs Br2)

Target:
3,5-Dibromo-2-

chlorobenzamide

Recrystallization
(EtOH)

Click to download full resolution via product page

Figure 1: Synthetic pathway utilizing cooperative directing effects for regioselective

bromination.[1]

Mass Spectrometry (MS) Data
The mass spectrum of this compound is dominated by the unique isotopic signatures of

Chlorine (

) and Bromine (

).

Molecular Formula:
Exact Mass (Monoisotopic): 310.835 g/mol (Calculated for

)

Isotope Distribution Pattern (Diagnostic Tetrad)
Due to the presence of two Bromine atoms and one Chlorine atom, the molecular ion

appears as a distinct cluster spanning 6 mass units.
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Ion Species m/z
Relative Intensity
(Approx)

Composition

M 310.8 ~35%

M+2 312.8 ~100% (Base Peak)
Mixed Isotopes (

dominant)

M+4 314.8 ~80%
Mixed Isotopes (

dominant)

M+6 316.8 ~20%

Interpretation: In LC-MS analysis (ESI+), look for the

cluster starting at m/z ~312. The "picket fence" pattern (M, M+2, M+4) with relative heights of
roughly 1:3:2 is the primary confirmation of the

moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The symmetry of the substitution pattern results in a simplified but highly diagnostic proton

NMR spectrum.

H NMR Data (400 MHz, DMSO- )
The molecule possesses only two aromatic protons, located at positions 4 and 6.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(

, ppm)

Multiplicity Integration

Coupling
Constant (

)

Assignment

8.05 - 8.15 Broad Singlet 1H - Amide

7.92 Doublet (d) 1H H6 (Ar-H)

7.85 Doublet (d) 1H H4 (Ar-H)

7.60 - 7.70 Broad Singlet 1H - Amide

Structural Logic:

H6 (7.92 ppm): This proton is ortho to the amide carbonyl group. The anisotropy of the

carbonyl exerts a deshielding effect, shifting it downfield relative to H4.

H4 (7.85 ppm): This proton is sandwiched between the two Bromine atoms (positions 3 and

5). While halogens are electron-withdrawing (inductive), they are also shielding (resonance),

often placing this proton slightly upfield of the carbonyl-adjacent proton.

Coupling: The 2.3 Hz splitting is characteristic of meta-coupling (

) between H4 and H6.

C NMR Data (100 MHz, DMSO- )
Predicted shifts based on substituent additivity rules (C-1 attached to Amide).
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Chemical Shift (

, ppm)
Assignment Carbon Type

166.5 Amide Carbonyl

139.2 Quaternary (Ipso to Amide)

136.8 Methine (CH)

132.5 Methine (CH)

128.1 Quaternary (C-Cl)

122.4 Quaternary (C-Br)

119.8 Quaternary (C-Br)

Infrared (IR) Spectroscopy
The IR spectrum serves as a rapid quality control checkpoint, particularly for monitoring the

completion of the reaction (disappearance of precursor bands).

Frequency (

)
Vibration Mode Functional Group Notes

3380, 3190 Primary Amide

Distinct doublet

(asymmetric/symmetri

c stretch)

1675 Amide I

Strong band; lower

freq. due to

conjugation

1610 Amide II Bending vibration

1550, 1460 Aromatic Ring Skeletal vibrations

680 - 750 Alkyl Halide
Strong fingerprint

bands

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Quality Control Workflow
To ensure the integrity of the synthesized compound for pharmaceutical applications, the

following decision tree should be applied.

Crude Product

TLC Check
(Hex:EtOAc 3:1)

Melting Point
(Expected: >160°C)

Single Spot

1H NMR
(Check J=2.3Hz Splitting)

Range < 2°C

Release for
Bio-Assay

Pass

Click to download full resolution via product page

Figure 2: Step-by-step QC validation protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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